Cas no 283608-37-7 (3-(1-Hydroxyethyl)benzoic Acid)

3-(1-Hydroxyethyl)benzoic Acid Properties

Names and Identifiers

• 3-(1-Hydroxyethyl)benzoic acid
• 3-(1-Hydroxy-ethyl)-benzoic acid
• AC-20721
• AG-C-22167
• AGN-PC-00BONA
• AK141759
• Benzoic acid, 3-(1-hydroxyethyl)-
• CTK6A5445
• SureCN3442890
• FCH864293
• AX8281903
• +Expand

• MDL： MFCD09032018
• InChIKey： YKTWYBWPBDPIQI-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6,10H,1H3,(H,11,12)
• SMILES： O([H])C([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C(=O)O[H])C=1[H]

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5

Experimental Properties

• PSA: 57.53